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Compound of Interest

Compound Name:
Ethyl 3-n-propylpyrazole-5-

carboxylate

Cat. No.: B052534 Get Quote

An In-depth Technical Guide to Ethyl 3-n-
propylpyrazole-5-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-n-propylpyrazole-5-carboxylate is a heterocyclic organic compound featuring a

pyrazole core. This scaffold is of significant interest in medicinal chemistry and drug

development due to its presence in a wide array of biologically active molecules. This technical

guide provides a comprehensive overview of the physical and chemical properties, synthesis,

and known applications of Ethyl 3-n-propylpyrazole-5-carboxylate, with a focus on its pivotal

role as a key intermediate in the synthesis of high-profile pharmaceuticals.

Chemical and Physical Properties
Ethyl 3-n-propylpyrazole-5-carboxylate is a white to off-white crystalline solid at room

temperature. It is sparingly soluble in water but demonstrates good solubility in common

organic solvents. The physical and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₉H₁₄N₂O₂ [1][2]

Molecular Weight 182.22 g/mol [1][2]

CAS Number 92945-27-2 [1][2]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 47-51 °C

Purity ≥98% [3]

IUPAC Name
ethyl 5-propyl-1H-pyrazole-3-

carboxylate
[1]

Canonical SMILES CCCC1=CC(=NN1)C(=O)OCC [1]

InChI Key
SUALHSUMUQQLJP-

UHFFFAOYSA-N

Spectroscopic Data (Predicted)
While experimentally obtained spectra for Ethyl 3-n-propylpyrazole-5-carboxylate are not

readily available in the public domain, the following data are predicted based on the analysis of

structurally similar pyrazole derivatives.[3]
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Spectroscopy Predicted Features

¹H NMR

Signals corresponding to the ethyl group (triplet

and quartet), propyl group (triplet, sextet, triplet),

a singlet for the pyrazole ring proton, and a

broad singlet for the N-H proton.

¹³C NMR

Resonances for the carbonyl carbon of the

ester, carbons of the pyrazole ring, and the

aliphatic carbons of the ethyl and propyl groups.

FT-IR (cm⁻¹)

Characteristic peaks for N-H stretching (around

3200-3400 cm⁻¹), C-H stretching of alkyl groups

(around 2850-2960 cm⁻¹), C=O stretching of the

ester (around 1700-1730 cm⁻¹), and C=N and

C=C stretching of the pyrazole ring (around

1500-1600 cm⁻¹).

Mass Spectrometry

A molecular ion peak (M+) corresponding to the

molecular weight of 182.22, along with

fragmentation patterns characteristic of the loss

of the ethoxy group and cleavage of the propyl

chain.

Experimental Protocols
Synthesis of Ethyl 3-n-propylpyrazole-5-carboxylate
The synthesis of Ethyl 3-n-propylpyrazole-5-carboxylate can be achieved via a

cyclocondensation reaction between a β-diketoester and a hydrazine derivative. A general and

adaptable protocol is provided below.[4][5]

Reaction:
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Reactants

Product

Ethyl 2,4-dioxoheptanoate

Ethyl 3-n-propylpyrazole-5-carboxylate

Glacial Acetic Acid (solvent)

Hydrazine hydrate

Click to download full resolution via product page

Figure 1: Synthesis of the target compound.

Methodology:

Preparation of the Reaction Mixture: In a round-bottom flask equipped with a reflux

condenser and a magnetic stirrer, dissolve ethyl 2,4-dioxoheptanoate in glacial acetic acid.

Addition of Hydrazine: To the stirred solution, add hydrazine hydrate dropwise at room

temperature. An exothermic reaction may be observed.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

ice-water. The crude product may precipitate out of the solution.

Purification: Collect the solid product by filtration, wash with cold water, and dry. Further

purification can be achieved by recrystallization from a suitable solvent system, such as

ethanol-water, to yield the pure Ethyl 3-n-propylpyrazole-5-carboxylate.

Role in Pharmaceutical Synthesis
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Ethyl 3-n-propylpyrazole-5-carboxylate is a crucial building block in the multi-step synthesis

of Sildenafil, the active ingredient in Viagra®. The pyrazole ring of the molecule forms a core

part of the final drug structure.

Sildenafil Synthesis Pathway
The following diagram illustrates the initial steps of the Sildenafil synthesis, starting from Ethyl
3-n-propylpyrazole-5-carboxylate.
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Ethyl 3-n-propylpyrazole-5-carboxylate

Methylation
(Dimethyl sulfate)

Ethyl 1-methyl-3-n-propylpyrazole-5-carboxylate

Hydrolysis
(aq. NaOH)

1-Methyl-3-n-propylpyrazole-5-carboxylic acid

Nitration
(HNO3/H2SO4)

4-Nitro-1-methyl-3-n-propylpyrazole-5-carboxylic acid

Further Steps...
(Amidation, Reduction, Cyclization, etc.)

Sildenafil

Click to download full resolution via product page

Figure 2: Initial stages of Sildenafil synthesis.
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Biological Activity of Pyrazole Derivatives
The pyrazole nucleus is a versatile scaffold that is associated with a broad range of biological

activities. While Ethyl 3-n-propylpyrazole-5-carboxylate is primarily recognized as a

synthetic intermediate, the broader class of pyrazole derivatives has been extensively studied

for various therapeutic applications.[6][7]

Anti-inflammatory: Many pyrazole derivatives have demonstrated potent anti-inflammatory

properties, with some acting as selective COX-2 inhibitors.[7]

Anticancer: Certain pyrazole-containing compounds have shown promise as anticancer

agents by inhibiting various kinases involved in cell cycle regulation.

Antimicrobial: The pyrazole scaffold has been incorporated into molecules with significant

antibacterial and antifungal activities.[6][8]

Antiviral and Antidepressant: Research has also explored the potential of pyrazole

derivatives as antiviral and antidepressant agents.[6]

The diverse biological activities of pyrazole derivatives underscore the importance of Ethyl 3-n-
propylpyrazole-5-carboxylate as a valuable starting material for the synthesis of novel

therapeutic agents.

Conclusion
Ethyl 3-n-propylpyrazole-5-carboxylate is a compound of significant interest to the scientific

and pharmaceutical communities. Its well-defined physical and chemical properties, coupled

with established synthetic routes, make it a readily accessible and versatile building block. Its

crucial role in the synthesis of Sildenafil highlights its importance in the production of

blockbuster drugs. Furthermore, the broad spectrum of biological activities associated with the

pyrazole core suggests that Ethyl 3-n-propylpyrazole-5-carboxylate will continue to be a

valuable precursor for the discovery and development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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